2-{[4-(4-chlorophenyl)-6-fluoro-2-hydroxyquinolin-3-yl]sulfanyl}-6-methyl-5-(prop-2-en-1-yl)pyrimidin-4(3H)-one

Specification

• Molecular Formula: C23H17ClFN3O2S
• Molecular Weight: 453.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-6-fluoro-3-[(4-methyl-6-oxo-5-prop-2-enyl-1H-pyrimidin-2-yl)sulfanyl]-1H-quinolin-2-one
• Standard InChI: InChI=1S/C23H17ClFN3O2S/c1-3-4-16-12(2)26-23(28-21(16)29)31-20-19(13-5-7-14(24)8-6-13)17-11-15(25)9-10-18(17)27-22(20)30/h3,5-11H,1,4H2,2H3,(H,27,30)(H,26,28,29)
• Standard InChI Key: XGTMKAUTLAOBRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SC2=C(C3=C(C=CC(=C3)F)NC2=O)C4=CC=C(C=C4)Cl)CC=C

Introduction

The compound 2-{[4-(4-chlorophenyl)-6-fluoro-2-hydroxyquinolin-3-yl]sulfanyl}-6-methyl-5-(prop-2-en-1-yl)pyrimidin-4(3H)-one is a complex organic molecule with a molecular formula of C23H17ClFN3O2S and a molecular weight of 453.92 g/mol. This compound belongs to a class of heterocyclic compounds, which are known for their diverse biological activities and applications in pharmaceuticals.

Synthesis and Preparation

The synthesis of this compound typically involves multiple steps, starting from simpler precursors. Although specific synthesis details for this exact compound are not readily available, similar compounds often involve reactions such as nucleophilic substitution, condensation reactions, and the use of protecting groups to facilitate the formation of complex heterocyclic structures.

Safety and Handling

Handling of this compound should follow standard safety protocols for organic chemicals, including the use of protective equipment such as gloves and goggles. The compound's chemical properties suggest potential reactivity with strong acids or bases, and it may be sensitive to light or moisture.